Cas no 647-60-9 (1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)-)

• Product Name: 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)-
• CAS No: 647-60-9
• MF: C₁₂H₇F₉O
• MW: 338.169015169144
• CID: 417469
• PubChem ID: 71378873
• Update Time: 2025-05-30

1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)-
• 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)pentan-1-one
• MFCD20921196
• 647-60-9
• DTXSID10801469
• 4-Methylphenyl perfluorobutyl ketone, 97%
• NS00109202
• 2,2,3,3,4,4,5,5,5-Nonafluoro-1-(p-tolyl)pentan-1-one
• 4-Methylphenyl perfluorobutyl ketone

• Inchi： 1S/C12H7F9O/c1-6-2-4-7(5-3-6)8(22)9(13,14)10(15,16)11(17,18)12(19,20)21/h2-5H,1H3
• InChI Key： VGUUXTQDEISKCQ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C(C1C=CC(C)=CC=1)=O)(F)F)F

Computed Properties

• Exact Mass: 338.03531
• Monoisotopic Mass: 338.03531830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)-

Comprehensive Overview of 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)- (CAS No. 647-60-9)

The chemical compound 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)- (CAS No. 647-60-9) is a fluorinated ketone derivative with significant applications in advanced material science and specialty chemistry. Its unique molecular structure, featuring a nonafluoro group and a 4-methylphenyl moiety, makes it a subject of interest for researchers exploring high-performance coatings, liquid crystals, and other innovative materials. This article delves into its properties, synthesis, and potential applications while addressing trending topics like sustainable fluorochemicals and green chemistry alternatives.

One of the most searched questions about 647-60-9 revolves around its role in fluorinated polymers. Due to its perfluorinated carbon chain, this compound exhibits exceptional thermal stability and chemical resistance, making it valuable for creating durable surfaces in aerospace and electronics. Researchers are also investigating its potential as a low-global-warming-potential (GWP) alternative to traditional fluorinated solvents, aligning with the growing demand for eco-friendly industrial solutions.

From a synthetic perspective, 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)- is typically prepared through nucleophilic substitution reactions involving fluorinated precursors and p-tolyl derivatives. Its electron-withdrawing fluorine atoms enhance reactivity in cross-coupling reactions, a feature highlighted in recent studies on catalysis optimization. This aligns with the broader industry focus on atom-efficient synthesis, a hot topic in pharmaceutical and agrochemical research.

Analytical characterization of this compound often involves NMR spectroscopy and mass spectrometry, techniques frequently searched by chemists. The 19F NMR spectrum of 647-60-9 shows distinctive shifts due to its nonafluoro environment, serving as a fingerprint for quality control. Such details are crucial for laboratories developing high-purity specialty chemicals, another trending sector in chemical manufacturing.

Beyond industrial uses, 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)- has drawn attention in material innovation circles. Its combination of hydrophobic fluorinated segments and aromatic groups makes it a candidate for designing self-assembling monolayers (SAMs), a nanotechnology application with growing interest in water-repellent coatings and biomedical interfaces. This connects to popular searches about advanced surface engineering and smart materials.

Environmental considerations are paramount in discussions about fluorinated compounds. While 647-60-9 demonstrates improved stability compared to shorter-chain analogues, its environmental fate remains an active research area. Recent publications explore its biodegradation pathways, responding to regulatory trends favoring persistent organic pollutant (POP)-free formulations. These aspects make it relevant to sustainability-focused queries in chemical databases.

In summary, 1-Pentanone, 2,2,3,3,4,4,5,5,5-nonafluoro-1-(4-methylphenyl)- represents a versatile building block at the intersection of fluorine chemistry and functional materials. Its balanced properties—combining fluorophilicity with aromatic character—position it as a compelling subject for both academic and industrial R&D, particularly in sectors prioritizing performance and environmental responsibility.